Cas no 113398-38-2 (Ethanol, 2-[(2-bromoethyl)dithio]-)

• Product Name: Ethanol, 2-[(2-bromoethyl)dithio]-
• CAS No: 113398-38-2
• MF: C₄H₉BrOS₂
• MW: 217.147658109665
• CID: 1201116
• PubChem ID: 542496
• Update Time: 2025-07-16

Ethanol, 2-[(2-bromoethyl)dithio]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(2-bromoethyl)dithio]-
• 2-(2-bromoethyldisulfanyl)ethanol
• 2-[(2-Bromoethyl)disulfanyl]ethanol #
• DTXSID30337412
• SCHEMBL1042991
• 2-((2-Bromoethyl)disulfaneyl)ethan-1-ol
• YQGQKJJGTYDWRN-UHFFFAOYSA-N
• 113398-38-2

• Inchi： 1S/C4H9BrOS2/c5-1-3-7-8-4-2-6/h6H,1-4H2
• InChI Key： YQGQKJJGTYDWRN-UHFFFAOYSA-N
• SMILES： BrCCSSCCO

Computed Properties

• Exact Mass: 215.92787
• Monoisotopic Mass: 215.92782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 45
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides

Additional information on Ethanol, 2-[(2-bromoethyl)dithio]-

Ethanol, 2-[(2-bromoethyl)dithio]-: A Comprehensive Overview in Modern Chemical Biology

Ethanol, 2-[(2-bromoethyl)dithio]-, identified by its CAS number 113398-38-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a dithioether moiety linked to a bromoethyl group, presents a versatile scaffold for the development of novel bioactive molecules. Its molecular structure, characterized by the presence of sulfur atoms in the dithioether linkage, imparts distinct chemical reactivity that makes it particularly valuable in synthetic chemistry and drug discovery applications.

The significance of Ethanol, 2-[(2-bromoethyl)dithio]- lies in its potential as a building block for designing molecules with tailored biological activities. The bromoethyl group provides a reactive handle for further functionalization, enabling the synthesis of complex derivatives that can interact with biological targets. This property is especially relevant in the context of developing small-molecule modulators for therapeutic purposes. Recent advancements in medicinal chemistry have highlighted the utility of such dithioether-containing compounds in modulating enzyme activity and receptor binding, making them promising candidates for drug development.

One of the most compelling aspects of Ethanol, 2-[(2-bromoethyl)dithio]- is its role in the synthesis of bioconjugates and drug delivery systems. The dithioether moiety can undergo selective reactions with thiols present in biomolecules, facilitating the attachment of pharmacophores to peptides, proteins, or nucleic acids. This capability has been exploited in the development of targeted therapeutics and diagnostic agents. For instance, researchers have utilized this compound to create novel contrast agents for magnetic resonance imaging (MRI), where the dithioether linkage allows for stable conjugation to biomolecules without compromising their functionality.

Moreover, the chemical stability and reactivity profile of Ethanol, 2-[(2-bromoethyl)dithio]- make it an attractive intermediate in multi-step synthetic routes. Its ability to participate in various organic transformations, such as nucleophilic substitution and cross-coupling reactions, allows chemists to construct intricate molecular architectures efficiently. These synthetic advantages have been leveraged in the preparation of complex natural products and artificial mimics with potential biological significance. The compound’s versatility has also been demonstrated in the synthesis of catalysts and ligands for transition metal-catalyzed reactions, further underscoring its importance in synthetic organic chemistry.

In the realm of drug discovery, Ethanol, 2-[(2-bromoethyl)dithio]- has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted by therapeutic agents. The dithioether scaffold has been shown to enhance binding affinity and selectivity when incorporated into kinase inhibitors. Recent studies have reported the use of this compound in generating lead compounds that exhibit potent activity against specific kinases implicated in cancer and inflammatory diseases. These findings highlight its significance as a tool for developing next-generation therapeutics.

The application of computational methods has further enhanced the understanding and utilization of Ethanol, 2-[(2-bromoethyl)dithio]-. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have guided the design of derivatives with improved pharmacokinetic properties and reduced off-target effects. Additionally, computational approaches have been used to predict the reactivity patterns of this compound under various conditions, aiding chemists in optimizing synthetic routes. The integration of experimental data with computational predictions has accelerated the discovery process and led to more efficient development strategies.

Recent research has also explored the environmental impact and sustainability aspects associated with Ethanol, 2-[(2-bromoethyl)dithio]-. Efforts have been made to develop greener synthetic methodologies that minimize waste generation and reduce reliance on hazardous reagents. Biocatalytic approaches have been particularly promising in this context. Enzymes such as thiolases have been employed to facilitate key transformations involving this compound without compromising yield or selectivity. These advancements align with broader trends toward sustainable chemistry practices and underscore the importance of responsible chemical management throughout drug development.

The future prospects for Ethanol, 2-[(2-bromoethyl)dithio]- are vast and multifaceted. Continued exploration of its applications in medicinal chemistry, materials science, and biotechnology is expected to yield novel insights and innovations. As our understanding of biological systems grows more sophisticated, so too will our ability to harness this compound’s potential for addressing complex challenges. Collaborative efforts between chemists, biologists, and engineers will be essential in realizing these goals and translating laboratory discoveries into tangible benefits for society.